Cas no 70214-91-4 (1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)-)

1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)- structure
70214-91-4 structure
Product Name:1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)-
CAS No:70214-91-4
MF:C27H38O4
MW:426.588228702545
CID:576401
Update Time:2025-04-19

1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)-
    • (4S)-23-Methoxy-4,8-dimethyl-16,24-cyclo-D(17a)-homo-21-nor-17a-oxa-5α-chola-16,20(22),23-triene-4-carboxylic acid
    • 1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetr
    • 16,24-Cyclo-D(17a)-homo-21-nor-17a-oxachola-16,20(22),23-triene-4-carboxylicacid, 23-methoxy-4,8-dimethyl-, (4b,5a)-
    • 1H-Naphtho[2,1-a]xanthene-1-carboxylic acid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,[1S-(1a,4aa,4bb,6aa,12ab,12ba,14ab)]-
    • Strongylophorin 1
    • Strongylophorine-1
    • (-)-Strongylophorin 1
    • Inchi: 1S/C27H38O4/c1-24-11-6-12-26(3,23(28)29)21(24)9-13-25(2)20(24)10-14-27(4)22(25)16-17-15-18(30-5)7-8-19(17)31-27/h7-8,15,20-22H,6,9-14,16H2,1-5H3,(H,28,29)/t20-,21-,22+,24-,25-,26+,27+/m1/s1
    • InChI Key: JCXUKDWSYWEAAM-BKHKBBOWSA-N
    • SMILES: O1C2C([H])=C([H])C(=C([H])C=2C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@](C(=O)O[H])(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@]12C([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 426.27714
  • Monoisotopic Mass: 426.277
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 6.676

Experimental Properties

  • PSA: 55.76

1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)- Related Literature

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